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Introduction: Clathrin-mediated endocytosis (CME) is a fundamental cellular process
responsible for the uptake of nutrients, regulation of cell surface receptors, and remodeling of
the plasma membrane. In budding yeast, Saccharomyces cerevisiae, this process is critically
dependent on the dynamic assembly and disassembly of a complex protein machinery. A key
player in driving the membrane invagination and vesicle formation is the actin cytoskeleton.
Lasl17, the yeast homolog of the Wiskott-Aldrich syndrome protein (WASP), is a potent
activator of the Arp2/3 complex, which nucleates the branched actin networks that provide the
force for endocytic internalization.[1][2][3] Understanding the precise spatial and temporal
regulation of Las17 at endocytic sites is crucial for elucidating the mechanics of endocytosis.

These application notes provide a detailed overview of the quantitative analysis of Las17
dynamics, including its interactions, temporal recruitment, and the experimental protocols used
for its study.

Quantitative Data Summary

The dynamics of proteins at endocytic sites are often characterized by their arrival time relative
to other proteins and their lifetime at the plasma membrane. The following tables summarize
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key quantitative data for Las17 and its interacting partners.

Table 1: Temporal Dynamics of Key Endocytic Proteins

Arrival Time Lifetime at
Protein Module Relative to Endocytic Site  Reference
Actin Burst (s) (s)

Edel Early Coat ~ -60 to -40 ~40-90 [4][5]
Slal Late Coat ~-20 ~ 20

Las17 WASP/Myo ~-20 ~20

Sla2 Intermediate - 30 3040

Coat

Panl Late Coat ~-20 ~ 20

Abpl Actin 0 ~10-15

Arp2/3 complex Actin Nucleation 0 ~10-15

Table 2: Key Interacting Partners of Las17 at Endocytic Sites
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Signaling Pathways and Experimental Workflows
Lasl7 Activation and Regulation at Endocytic Sites
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Lasl17 is recruited to endocytic sites relatively early but is maintained in an inactive state
through its interaction with Slal, forming the SLAC complex. This prevents premature actin
polymerization. The transition to an active state is thought to be triggered by the recruitment of
other factors and signaling events that lead to the dissociation or conformational change of the
SLAC complex, allowing Las17 to activate the Arp2/3 complex.

Recruitment
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SLAC Complex ———|'\ ctivation Signal

Activation Nucleation
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Recruitment
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Caption: Regulation of Las17 activity at the endocytic site.

Experimental Workflow for Quantitative Live-Cell
Imaging

The quantitative analysis of Las17 dynamics heavily relies on live-cell fluorescence microscopy
of yeast cells expressing fluorescently tagged proteins.
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Caption: Workflow for quantitative analysis of protein dynamics.

Experimental Protocols

Protocol 1: Live-Cell Fluorescence Microscopy of Yeast
Endocytic Proteins
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This protocol outlines the general steps for imaging the dynamics of fluorescently tagged
proteins, such as Las17-GFP, at endocytic sites in living yeast cells.

1. Yeast Strain Preparation:

o Construct a yeast strain expressing Las17 tagged with a fluorescent protein (e.g., GFP,
mCherry) at its endogenous locus using standard yeast transformation techniques.

o Verify correct integration and expression levels by PCR and Western blotting.

o Grow the yeast strain in appropriate selective media (e.g., synthetic complete dextrose) to
mid-log phase (OD600 = 0.4-0.8) at 25-30°C.

2. Sample Preparation for Microscopy:

e Harvest a small volume of the yeast culture (e.g., 1 mL) by centrifugation.

» Resuspend the cell pellet in a small volume of fresh media.

* Mount the cells on a concanavalin A-coated glass-bottom dish or a slide with an agarose pad
to immobilize the cells for imaging.

3. Image Acquisition:

e Use a spinning-disk confocal microscope equipped with an electron-multiplying charge-
coupled device (EMCCD) camera for rapid and sensitive imaging.

o Excite the fluorescently tagged protein with the appropriate laser line (e.g., 488 nm for GFP).

e Acquire time-lapse images of a single focal plane at the cell cortex at a rate of 1-2 frames
per second for a duration of 2-5 minutes.

4. Quantitative Image Analysis:

o Use image analysis software (e.g., ImageJ/Fiji with appropriate plugins) to analyze the
acquired time-lapse movies.

« ldentify and track individual endocytic patches (fluorescent puncta) over time.

o Measure the lifetime of the fluorescent signal at each patch from its appearance to its
disappearance or inward movement.

e Quantify the fluorescence intensity of each patch over time to determine the kinetics of
protein recruitment and dissociation.

Protocol 2: In Vitro Pyrene-Actin Polymerization Assay
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This assay is used to measure the ability of Las17 and its regulators to promote actin
polymerization in vitro.

. Protein Purification:

Purify recombinant Las17, Arp2/3 complex, and any regulatory proteins (e.g., Slal) from E.
coli or yeast expression systems.
Purify actin from rabbit skeletal muscle and label it with pyrene iodoacetamide.

. Polymerization Reaction:

Prepare a reaction mix containing G-actin (with a small percentage of pyrene-labeled G-
actin) in a polymerization buffer (e.g., G-buffer).

Initiate the polymerization reaction by adding a polymerization-inducing salt solution (e.g.,
KCI, MgCI2) and the proteins of interest (Las17, Arp2/3 complex, etc.).

. Data Acquisition:

Monitor the increase in pyrene fluorescence over time using a fluorescence
spectrophotometer. The fluorescence of pyrene-actin increases significantly upon its
incorporation into actin filaments.

Record the fluorescence intensity at regular intervals to generate a polymerization curve.

. Data Analysis:

Determine the initial rate of polymerization from the slope of the polymerization curve.
Compare the polymerization rates in the presence and absence of Las17 and its regulators
to assess their effects on actin nucleation and elongation.

Protocol 3: Yeast Two-Hybrid (Y2H) Analysis

The Y2H system is used to identify and confirm protein-protein interactions in vivo.
. Plasmid Construction:

Clone the coding sequence of Las17 into a "bait" vector (e.g., pGBKT7), which fuses Las17
to the DNA-binding domain (BD) of a transcription factor (e.g., GAL4).

Clone the coding sequence of the potential interacting protein (e.g., Slal, Ysc84) into a
"prey" vector (e.g., pPGADT7), which fuses it to the activation domain (AD) of the transcription

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b10831071/docs?utm_src=pdf-body#application-notes-and-protocols-quantitative-analysis-of-las17-dynamics-at-endocytic-sites
https://www.benchchem.com/product/b10831071/docs?utm_src=pdf-body#application-notes-and-protocols-quantitative-analysis-of-las17-dynamics-at-endocytic-sites
https://www.benchchem.com/product/b10831071/docs?utm_src=pdf-body#application-notes-and-protocols-quantitative-analysis-of-las17-dynamics-at-endocytic-sites
https://www.benchchem.com/product/b10831071/docs?utm_src=pdf-body#application-notes-and-protocols-quantitative-analysis-of-las17-dynamics-at-endocytic-sites
https://www.benchchem.com/product/b10831071/docs?utm_src=pdf-body#application-notes-and-protocols-quantitative-analysis-of-las17-dynamics-at-endocytic-sites
https://www.benchchem.com/product/b10831071/docs?utm_src=pdf-body#application-notes-and-protocols-quantitative-analysis-of-las17-dynamics-at-endocytic-sites
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

factor.

. Yeast Transformation:

Co-transform a suitable yeast reporter strain (e.g., AH109, Y2HGold) with the bait and prey
plasmids.

Plate the transformed cells on selective media lacking leucine and tryptophan to select for
cells containing both plasmids.

. Interaction Assay:

Plate the co-transformed cells on a more stringent selective medium lacking histidine and
adenine, and supplemented with an inhibitor of the HIS3 gene product (e.g., 3-AT), to test for
interaction.

Growth on the high-stringency selective medium indicates a physical interaction between the
bait and prey proteins, which reconstitutes the transcription factor and activates the
expression of the reporter genes (e.g., HIS3, ADE2, lacZ).

. Controls:

Include positive and negative controls to ensure the validity of the results. A negative control
would be co-transformation with an empty prey vector or a vector expressing an unrelated
protein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Las17 Dynamics at Endocytic Sites]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831071/docs#application-notes-and-protocols-
guantitative-analysis-of-las17-dynamics-at-endocytic-sites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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